Cas no 35261-03-1 (4-Isoxazolecarbonitrile,5-amino-3-(1-methylethyl)-)

• Product Name: 4-Isoxazolecarbonitrile,5-amino-3-(1-methylethyl)-
• CAS No: 35261-03-1
• MF: C₇H₉N₃O
• MW: 151.165860891342
• CID: 295515
• PubChem ID: 45095847
• Update Time: 2025-09-22

4-Isoxazolecarbonitrile,5-amino-3-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Isoxazolecarbonitrile,5-amino-3-(1-methylethyl)-
• 4-Isoxazolecarbonitrile,5-amino-3-(1-methylethyl)-(9CI)
• 5-Amino-3-isopropylisoxazole-4-carbonitrile
• AKOS022060313
• 35261-03-1

• Inchi： 1S/C7H9N3O/c1-4(2)6-5(3-8)7(9)11-10-6/h4H,9H2,1-2H3
• InChI Key： RNIWZGAXJBDTSY-UHFFFAOYSA-N
• SMILES： O1C(=C(C#N)C(C(C)C)=N1)N

Computed Properties

• Exact Mass: 151.07467
• Monoisotopic Mass: 151.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.8A^2
• XLogP3: 1.5

Experimental Properties

• PSA: 75.84

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles